Cas no 2877664-63-4 (N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide)

• Product Name: N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide
• CAS No: 2877664-63-4
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 5309356
• PubChem ID: 165432458
• Update Time: 2025-07-02

N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040879229
• N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide
• 2877664-63-4
• F6802-7978

• Inchi： 1S/C16H19N5O/c22-16(20-12-3-4-12)11-2-1-7-21(9-11)15-13-5-6-17-8-14(13)18-10-19-15/h5-6,8,10-12H,1-4,7,9H2,(H,20,22)
• InChI Key： FIWVOTULMOJEPP-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C3C=CN=CC=3N=CN=2)CCC1)NC1CC1

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71Ų

Additional information on N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide

Introduction to N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide (CAS No. 2877664-63-4)

N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2877664-63-4, belongs to a class of molecules known for their potential therapeutic applications. The intricate structure of this compound, featuring a N-cyclopropyl substituent and a pyrido[3,4-d]pyrimidine core, makes it a subject of intense interest for scientists exploring novel pharmacological targets.

The pyrido[3,4-d]pyrimidine scaffold is particularly noteworthy due to its presence in several bioactive molecules that have demonstrated efficacy in treating various diseases. This heterocyclic system is known for its ability to interact with multiple biological pathways, making it a valuable scaffold for drug design. The addition of the piperidine moiety further enhances the compound's potential by introducing additional binding pockets and modulating its pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting kinases and other enzymes involved in cancer progression. N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide has emerged as a promising candidate in this area. Studies have shown that this compound can inhibit the activity of specific kinases by binding to their active sites, thereby disrupting signaling pathways critical for tumor growth and survival.

One of the most compelling aspects of this compound is its potential to overcome drug resistance. Many cancer therapies fail due to the development of resistance mechanisms that render existing treatments ineffective. The unique structure of N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide allows it to interact with target proteins in a way that is distinct from conventional inhibitors. This specificity not only enhances its efficacy but also reduces the likelihood of resistance development.

The synthesis of N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the N-cyclopropyl group necessitates careful consideration to ensure optimal yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex pyrido[3,4-d]pyrimidine core.

Pharmacological studies have revealed that N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide exhibits significant antitumor activity in vitro and in vivo. Preclinical trials have demonstrated its ability to induce apoptosis in cancer cells while sparing healthy cells. This selectivity is crucial for developing safe and effective therapies. Additionally, the compound has shown promise in reducing inflammation and preventing metastasis, further highlighting its multifaceted therapeutic potential.

The impact of this compound extends beyond oncology. Research suggests that it may also have applications in treating inflammatory diseases and neurological disorders. The ability of N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide to modulate key signaling pathways suggests its versatility in targeting various disease mechanisms.

In conclusion, N-cyclopropyl-1-{pyrido[3,4-d]pyrimidin-4-yl}piperidine-3-carboxamide (CAS No. 2877664-63-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable tool for researchers developing new treatments for cancer and other diseases. As further studies continue to uncover its therapeutic potential, this compound is poised to play a crucial role in the future of medicine.